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Compound of Interest

Compound Name: Jak-IN-36

Cat. No.: B12372758

Essential Safety and Handling Guide for Jak-IN-36

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Jak-IN-36 (CAS 457081-03-7). The
following procedures are designed to ensure the safe handling and disposal of this potent, cell-
permeable, and reversible pan-Janus kinase (JAK) inhibitor.

Chemical and Safety Data

Jak-IN-36 is a small molecule inhibitor targeting the JAK family of tyrosine kinases. While some
safety data sheets (SDS) classify the substance as not hazardous under the Globally
Harmonized System (GHS), it is crucial to handle it with care as the toxicological properties
have not been fully investigated.[1] Potential hazards include skin, eye, and respiratory tract
irritation.[1]
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Property Value Reference

JAK Inhibitor I, Pyridone 6,

Synonyms CMP-6 Calbiochem

CAS Number 457081-03-7 Calbiochem

Molecular Formula C20H1sFNsO PubChem

Molecular Weight 363.39 g/mol PubChem

ICso (JAK1, murine) 15 nM Calbiochem[2]

ICs0 (JAK2) 1nM Calbiochem[2]

Ki (JAK3) 5nM Calbiochem[2]

ICso (Tyk2) 1nM Calbiochem[2]

Appearance Crystalline Solid STEMCELL Technologies[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure during handling. The
required equipment protects against inhalation, skin contact, and eye contact.

» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. For tasks with a
higher risk of splashing, consider double-gloving.

o Eye Protection: Use ANSI-approved safety glasses with side shields or chemical splash
goggles.

» Body Protection: A standard laboratory coat is required. For procedures involving significant
guantities of the solid compound or potential for aerosolization, a disposable gown is
recommended.

» Respiratory Protection: Handling should be performed in a certified chemical fume hood to
avoid inhalation of the powder. If a fume hood is not available, a NIOSH-approved respirator
with an appropriate particulate filter is necessary.
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Operational Plan: Experimental Protocol Workflow

This section provides a standard workflow for preparing and using Jak-IN-36 in a typical cell
culture experiment. This protocol is based on methodologies cited in research articles using
Jak-IN-36 for in vitro studies.[4][5]

Step 1: Preparation of Stock Solution

o Pre-calculation: Determine the required mass of Jak-IN-36 powder to prepare a high-
concentration stock solution (e.g., 10 mM) in a suitable solvent like Dimethyl Sulfoxide
(DMSO).

e Weighing: In a chemical fume hood, carefully weigh the required amount of Jak-IN-36
powder using an analytical balance.

e Solubilization: Add the appropriate volume of DMSO to the powder to achieve the desired
stock concentration. Ensure complete dissolution by vortexing or gentle agitation.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. Store aliquots at -20°C or -80°C to maintain stability.

Step 2: Cell Treatment

e Thawing: Thaw a single aliquot of the Jak-IN-36 stock solution at room temperature
immediately before use.

o Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to achieve
the final desired experimental concentrations (e.g., 0.5 uM to 5 puM).[4]

o Application: Remove the existing medium from the cultured cells and replace it with the
medium containing the final concentration of Jak-IN-36.

 Incubation: Return the cells to the incubator and maintain them for the specified
experimental duration (e.g., 24-72 hours).[4]
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Caption: Experimental workflow for preparing and applying Jak-IN-36.
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Mechanism of Action: The JAK-STAT Signaling
Pathway

Jak-IN-36 functions by inhibiting the Janus kinase family (JAK1, JAK2, JAK3, and TYK2),
which are critical components of the JAK-STAT signaling pathway.[2] This pathway is a primary
mechanism for cells to respond to extracellular signals from cytokines and growth factors,
playing a key role in immunity, cell proliferation, and differentiation.[6][7][8]

The process begins when a cytokine binds to its specific cell surface receptor, causing the
associated JAK proteins to activate and phosphorylate each other.[9] These activated JAKs
then phosphorylate the receptor, creating docking sites for Signal Transducer and Activator of
Transcription (STAT) proteins.[9] Once docked, STATs are themselves phosphorylated by the
JAKSs, causing them to dimerize and translocate into the nucleus, where they act as
transcription factors to regulate gene expression.[8][10] Jak-IN-36 competitively binds to the
ATP-binding site of JAKs, preventing this phosphorylation cascade.[2][11]
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Caption: Inhibition of the JAK-STAT pathway by Jak-IN-36.
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Disposal Plan

Proper disposal of Jak-IN-36 and associated contaminated materials is critical to ensure
laboratory and environmental safety. All chemical waste must be managed according to
institutional guidelines and local regulations.[12]

Step 1: Identification and Segregation

e Solid Waste: Unused Jak-IN-36 powder is classified as hazardous chemical waste.

 Liquid Waste: All solutions containing Jak-IN-36 (e.g., stock solutions, used cell culture
media) are hazardous liquid chemical waste.

» Contaminated Labware: Disposable items that have come into direct contact with Jak-IN-36
(e.g., pipette tips, gloves, tubes, flasks) are considered contaminated solid waste.

o Segregation: Keep Jak-IN-36 waste separate from other waste streams like biological or
radioactive waste.[1][13] Do not mix incompatible chemicals.[12]

Step 2: Containment and Labeling

o Containers: Use designated, leak-proof, and chemically compatible containers for each
waste type.[12][14] Keep containers closed except when adding waste.[12]

o Labeling: Clearly label all waste containers with the words "Hazardous Waste," the full
chemical name ("Jak-IN-36"), concentration, and the date of accumulation.[1][12] Do not use
abbreviations.[12]

Step 3: Storage and Disposal

o Storage: Store waste containers in a designated, secure secondary containment area away
from general lab traffic.[12]

o Professional Disposal: Arrange for waste pickup through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal service.[1] Never
dispose of Jak-IN-36 down the drain or in the regular trash.[12]
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Caption: Procedural workflow for the safe disposal of Jak-IN-36 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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